Cas no 157764-44-8 (2-Benzothiazoleacetonitrile,alpha-oxo-(9CI))

• Product Name: 2-Benzothiazoleacetonitrile,alpha-oxo-(9CI)
• CAS No: 157764-44-8
• MF: C₉H₄N₂OS
• MW: 188.205860137939
• CID: 107899
• Update Time: 2023-04-02

2-Benzothiazoleacetonitrile,alpha-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleacetonitrile,a-oxo-
• 2-Benzothiazoleacetonitrile, α-oxo-
• 2-Benzothiazoleacetonitrile,alpha-oxo-(9CI)

• Inchi： 1S/C9H4N2OS/c10-5-7(12)9-11-6-3-1-2-4-8(6)13-9/h1-4H
• InChI Key： AEGNEAPEMMUCIQ-UHFFFAOYSA-N
• SMILES： C(C#N)(C1=NC2=CC=CC=C2S1)=O

Computed Properties

• Exact Mass: 188.004
• Monoisotopic Mass: 188.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82A^2